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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of hazardous chemicals is paramount. Bromoethanol-d4, a deuterated analog of
bromoethanol, is a toxic compound that requires strict adherence to safety protocols to mitigate
risks. This guide provides essential, immediate safety and logistical information for the proper
disposal of Bromoethanol-d4, ensuring the safety of laboratory personnel and compliance with
regulations.

Immediate Safety and Handling Precautions

Bromoethanol-d4 is classified as a toxic and corrosive substance. It is fatal if swallowed, in
contact with skin, or if inhaled, and causes severe skin burns and eye damage[1][2]. Therefore,
handling should only occur in a well-ventilated area, preferably within a chemical fume hood[1]

3].

Personal Protective Equipment (PPE): Before handling Bromoethanol-d4, the following
personal protective equipment must be worn:

e Gloves: Wear protective gloves.
» Clothing: Wear protective clothing to prevent skin contact.

o Eye Protection: Use safety glasses with side-shields or a face shield[1].
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» Respiratory Protection: If there is a risk of inhalation, use a full-face respirator with
appropriate cartridges[1].

Quantitative Data Summary

The following table summarizes key quantitative data for Bromoethanol-d4, extracted from
safety data sheets.

Property Value

Molecular Weight 128.99 g/mol

Density 1.819 g/mL at 25 °C

Boiling Point 56-57 °C at 20 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

GHS Hazard Codes H301 + H311 + H331 (Toxic), H314 (Corrosive)
UN Number UN2922

6.1A (Combustible, acute toxic category 1 and

Storage Class
2)

Step-by-Step Disposal Protocol

The proper disposal of Bromoethanol-d4 is critical and must be carried out in accordance with
local, state, and federal regulations. The primary method of disposal is through an approved
hazardous waste disposal plant[3][4].

Experimental Protocol for Waste Collection and Disposal:

e Segregation: Do not mix Bromoethanol-d4 waste with other waste streams. It should be
collected in a dedicated, properly labeled waste container.

o Container Selection: Use a chemically resistant container, such as a high-density
polyethylene (HDPE) or glass bottle, with a secure screw cap. Ensure the container is clean
and dry before use.
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e Labeling: Clearly label the waste container with the following information:

o

"Hazardous Waste"

"“Bromoethanol-d4"

[¢]

[¢]

The full chemical name: 2-Bromoethanol-1,1,2,2-d4

CAS Number: 81764-55-8

[e]

o

The appropriate hazard pictograms (e.g., skull and crossbones, corrosion).
e Waste Collection:

o Carefully transfer the waste Bromoethanol-d4 into the designated container using a
funnel to avoid spills.

o This process should be performed in a chemical fume hood.
o Do not overfill the container; leave at least 10% headspace to allow for expansion.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o The storage area should be away from incompatible materials such as strong oxidizing
agents, strong acids, and strong reducing agents[4].

o Keep the container tightly closed and store in a cool, dry place, preferably refrigerated
between 2-8°C.

e Disposal Request:

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.
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o Provide them with the complete information from the waste label.

e Spill Management:

[e]

In case of a spill, evacuate the area.

o

For small spills, absorb the material with an inert absorbent material (e.g., sand, diatomite)
and place it in a sealed container for disposal[2].

o

For large spills, contact your EHS department immediately.

[¢]

Ensure adequate ventilation during cleanup.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Bromoethanol-
d4.
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Caption: Bromoethanol-d4 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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